Cas no 1923238-60-1 (tert-butyl N-[cis-6-(hydroxymethyl)oxan-3-yl]carbamate)

tert-butyl N-[cis-6-(hydroxymethyl)oxan-3-yl]carbamate structure
1923238-60-1 structure
Product Name:tert-butyl N-[cis-6-(hydroxymethyl)oxan-3-yl]carbamate
CAS No:1923238-60-1
MF:C11H21NO4
MW:231.28874373436
MDL:MFCD23159250
CID:3042586
Update Time:2024-11-04

tert-butyl N-[cis-6-(hydroxymethyl)oxan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (cis-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)carbamate
    • tert-butyl N-[(3S,6S)-6-(hydroxymethyl)oxan-3-yl]carbamate
    • tert-Butyl cis-6-(hydroxymethyl)tetrahydro-2H-pyran-3-ylcarbamate
    • SB11828
    • (3S,6S)-3-(Boc-amino)oxan-6-methanol
    • cis-3-(Boc-amino)-6-(hydroxymethyl)tetrahydro-2H-pyran
    • t-Butyl (cis)-6-(hydroxymethyl)-tetrahydro-2H-pyran-3-ylcarbamate
    • tert-butyl (cis)-6-(hydroxymethyl)-tetrahydro-2H-pyran-3-ylcarbamate
    • cis-(6-Hydroxymethyl-tetrahydro-pyran-3-yl)-carbamic acid tert-butyl ester
    • tert-butyl N-[cis-6-(hydroxymethyl)oxan-3-yl]carbamate
    • MDL: MFCD23159250
    • Inchi: 1S/C11H21NO4/c1-11(2,3)16-10(14)12-8-4-5-9(6-13)15-7-8/h8-9,13H,4-7H2,1-3H3,(H,12,14)/t8-,9-/m0/s1
    • InChI Key: LKBZAGUOZDYGKG-IUCAKERBSA-N
    • SMILES: O1C[C@H](CC[C@H]1CO)NC(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Topological Polar Surface Area: 67.8

tert-butyl N-[cis-6-(hydroxymethyl)oxan-3-yl]carbamate Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Sealed in dry,2-8°C(BD315743)

tert-butyl N-[cis-6-(hydroxymethyl)oxan-3-yl]carbamate Pricemore >>

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tert-butyl (cis-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)carbamate; .
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